Cas no 56049-15-1 (Hexanoic acid, 2-(2-formylphenoxy)-, ethyl ester)

• Product Name: Hexanoic acid, 2-(2-formylphenoxy)-, ethyl ester
• CAS No: 56049-15-1
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1596222
• PubChem ID: 21439315
• Update Time: 2025-04-21

Hexanoic acid, 2-(2-formylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-(2-formylphenoxy)-, ethyl ester
• ethyl 2-(2-formylphenoxy)hexanoate
• 56049-15-1
• SCHEMBL11755152
• DTXSID80613910

• Inchi： 1S/C15H20O4/c1-3-5-9-14(15(17)18-4-2)19-13-10-7-6-8-12(13)11-16/h6-8,10-11,14H,3-5,9H2,1-2H3
• InChI Key： KIIXVAWHUJZXSJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)C(C(=O)OCC)CCCC

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6